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Compound of Interest

Compound Name: Trimethyl isocyanurate

Cat. No.: B1199703 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental chemical properties is paramount. This guide provides a focused

overview of the molecular weight and chemical formula of trimethyl isocyanurate, a

heterocyclic compound significant in polymer chemistry and as a versatile molecular building

block.

Core Chemical Identifiers
Trimethyl isocyanurate is a cyclic trimer of methyl isocyanate.[1] Its structure is a six-

membered ring composed of alternating nitrogen and carbonyl groups, with methyl groups

attached to the nitrogen atoms.[1] This arrangement confers considerable thermal and

mechanical stability to the molecule.[1]

The key quantitative identifiers for trimethyl isocyanurate are its molecular formula and

molecular weight. The molecular formula is determined by the types and numbers of atoms

comprising a single molecule of the compound. The molecular weight is the mass of one mole

of the substance.

Parameter Value Reference

Molecular Formula C₆H₉N₃O₃ [2][3][4][5][6]

Molecular Weight 171.15 g/mol [2][4]
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The molecular formula C₆H₉N₃O₃ indicates that each molecule of trimethyl isocyanurate
contains 6 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms.[2][3][4][5]

[6] The molecular weight is approximately 171.15 g/mol .[2][4] Other reported values include

171.156 g/mol and 171.16 g/mol , with the minor differences attributable to rounding and the

source of atomic mass data.[3][5][6]

Elemental Composition of Trimethyl Isocyanurate
The following diagram illustrates the relationship between the constituent elements and the

final molecular formula of trimethyl isocyanurate.

Constituent Elements

Atom Count

Resulting Compound

Carbon (C)
Atomic Mass: ~12.011 u

6

Hydrogen (H)
Atomic Mass: ~1.008 u

9

Nitrogen (N)
Atomic Mass: ~14.007 u

3

Oxygen (O)
Atomic Mass: ~15.999 u

3

Trimethyl Isocyanurate

Molecular Formula: C₆H₉N₃O₃

Molecular Weight: ~171.15 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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